3-(2,3-dimethoxyphenyl)-1-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}urea

• IUPAC Name: 1-(2,3-dimethoxyphenyl)-3-[2-[4-(2-methylpyrazol-3-yl)phenyl]ethyl]urea
• InChI: InChI=1S/C21H24N4O3/c1-25-18(12-14-23-25)16-9-7-15(8-10-16)11-13-22-21(26)24-17-5-4-6-19(27-2)20(17)28-3/h4-10,12,14H,11,13H2,1-3H3,(H2,22,24,26)
• InChI Key: FCRAZICLPRNWFL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(C=C2)CCNC(=O)NC3=C(C(=CC=C3)OC)OC
• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol
• CAS No.: 2640969-20-4

Description

3-(2,3-Dimethoxyphenyl)-1-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}urea, commonly referred to as 3DMU, is an organic compound belonging to the class of ureas. It is a white, crystalline solid with a melting point of 114-116 °C. 3DMU is a member of the class of compounds known as pyrazolopyrimidines, which are characterized by their ability to bind to DNA and other biomolecules. 3DMU has been extensively studied for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

3DMU has been studied for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, 3DMU has been used as an inhibitor of the enzyme topoisomerase II, which is involved in DNA replication and transcription. In biochemistry, 3DMU has been used as a probe for studying protein-DNA interactions. In pharmacology, 3DMU has been used to study the effects of drugs on the nervous system and to study the mechanisms of action of drugs.

Mechanism of Action

Target of Action

The primary target of this compound is Acetylcholinesterase (AchE) . AchE is a principal enzyme that hydrolyzes acetylcholine in the cholinergic nervous system of both vertebrates and invertebrates . It plays a crucial role in nerve impulse transmission .

Mode of Action

The compound interacts with AchE, affecting its activity .

Biochemical Pathways

The compound’s action affects the biochemical pathway involving reactive oxygen species (ROS) . Cells produce ROS through their routine metabolic pathways, but these compounds increase dramatically under cellular damage . Overexpression of ROS has been linked to disease development .

Result of Action

The compound’s action results in a dose-dependent increase in malondialdehyde (MDA) concentration . MDA is a common biomarker for cellular and tissue oxidative injury .

Advantages and Limitations for Lab Experiments

The advantages of using 3DMU in laboratory experiments include its high purity, its low cost, and its ease of synthesis. The major limitation of using 3DMU in laboratory experiments is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of potential future directions for research involving 3DMU. These include further studies into its mechanism of action, its effects on the nervous system, and its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology. Additionally, further research into the synthesis of 3DMU and its derivatives could lead to the development of new compounds with improved properties. Finally, further research into the potential therapeutic applications of 3DMU could lead to the development of new drugs and treatments.

Synthesis Methods

3DMU can be synthesized from the reaction of 2,3-dimethoxyphenyl isocyanate and 2-{4-[(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-1-methyl-1H-pyrazol-5-amine in the presence of pyridine. The reaction is carried out in a two-phase system consisting of an aqueous phase and an organic phase. The reaction yields 3DMU in a yield of approximately 95%.